molecular formula C8H12ClNO B8787399 5-(tert-Butyl)-3-(chloromethyl)isoxazole

5-(tert-Butyl)-3-(chloromethyl)isoxazole

Cat. No.: B8787399
M. Wt: 173.64 g/mol
InChI Key: UYNMHUUDVKQRQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(tert-Butyl)-3-(chloromethyl)isoxazole is a useful research compound. Its molecular formula is C8H12ClNO and its molecular weight is 173.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12ClNO

Molecular Weight

173.64 g/mol

IUPAC Name

5-tert-butyl-3-(chloromethyl)-1,2-oxazole

InChI

InChI=1S/C8H12ClNO/c1-8(2,3)7-4-6(5-9)10-11-7/h4H,5H2,1-3H3

InChI Key

UYNMHUUDVKQRQL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=NO1)CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

0.62 g of (5-t-butyl-isoxazol-3-yl)methanol was dissolved in 12 ml of dichloromethane, and 0.9 ml of thionyl chloride was added. The mixture was stirred at room temperature for 5 hours. The reaction mixture was concentrated under reduced pressure to obtain 0.69 g of 5-t-butyl-3-(chloromethyl)isoxazole.
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